Cas no 1702281-97-7 (1-(2,6-Dimethylpyridin-4-yl)ethanol)

• Product Name: 1-(2,6-Dimethylpyridin-4-yl)ethanol
• CAS No: 1702281-97-7
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 4828014
• Update Time: 2025-05-22

1-(2,6-Dimethylpyridin-4-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dimethylpyridin-4-yl)ethanol
• 1-(2,6-Dimethylpyridin-4-yl)ethanol

• Inchi： 1S/C9H13NO/c1-6-4-9(8(3)11)5-7(2)10-6/h4-5,8,11H,1-3H3
• InChI Key： JLRYKGQVZKXJHU-UHFFFAOYSA-N
• SMILES： OC(C)C1C=C(C)N=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 117
• XLogP3: 1
• Topological Polar Surface Area: 33.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 1-(2,6-Dimethylpyridin-4-yl)ethanol

1-(2,6-Dimethylpyridin-4-yl)ethanol: A Comprehensive Overview

1-(2,6-Dimethylpyridin-4-yl)ethanol (CAS No. 1702281-97-7) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with two methyl groups at the 2 and 6 positions and an ethanol group at the 4 position. The molecular formula of this compound is C9H14N2O, and its molecular weight is approximately 158.2 g/mol. The IUPAC name of this compound is 1-(2,6-dimethylpyridin-4-yl)ethanol, reflecting its structural composition.

The synthesis of 1-(2,6-dimethylpyridin-4-yl)ethanol involves a multi-step process that typically begins with the preparation of the pyridine derivative. One common method involves the alkylation of a pyridine ring with an appropriate alkylating agent, followed by hydrolysis to introduce the hydroxyl group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production. These improvements have made 1-(2,6-dimethylpyridin-4-yl)ethanol more accessible for various applications.

One of the most promising applications of this compound lies in its use as a precursor in drug development. The pyridine ring, a key structural component, is known for its ability to form hydrogen bonds and participate in π-π interactions, making it an attractive scaffold for medicinal chemists. Recent studies have explored its potential as a building block for designing bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases.

In addition to its role in pharmaceuticals, 1-(2,6-dimethylpyridin-4-yl)ethanol has also found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area and tunable porosity, making them ideal candidates for gas storage, catalysis, and sensing applications.

Recent research has also highlighted the environmental benefits of this compound. Studies have demonstrated its effectiveness as a green solvent in organic synthesis reactions. Compared to traditional solvents like dichloromethane or THF, 1-(2,6-dimethylpyridin-4-yl)ethanol exhibits lower toxicity and biodegradability, aligning with the growing demand for sustainable chemical processes.

The physical properties of 1-(2,6-dimethylpyridin-4-yl)ethanol further enhance its utility. It has a melting point of approximately -30°C and a boiling point around 95°C under standard conditions. Its solubility in water is moderate (~30 mg/mL), while it is highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for a wide range of chemical transformations and separations.

From a safety standpoint, 1-(2,6-dimethylpyridin-4-yl)ethanol is classified as non-hazardous under normal handling conditions. However, precautions should be taken to avoid prolonged exposure to skin or inhalation due to its potential irritant effects. Proper personal protective equipment (PPE) should be used during handling to ensure worker safety.

In conclusion, 1-(2,6-dimethylpyridin-4-yl)ethanol (CAS No. 1702281-97-7) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike.